Cas no 7469-80-9 (Cyclohexyl-(4-methoxyphenyl)methanone)

Cyclohexyl-(4-methoxyphenyl)methanone Properties

Names and Identifiers

• Methanone,cyclohexyl(4-methoxyphenyl)-
• Cyclohexyl 4-methoxyphenyl ketone
• cyclohexyl-(4-methoxyphenyl)methanone
• cyclohexyl-(4-methoxy-phenyl)-methanone
• 4-cyclohexylcarbonyl-1-methoxybenzene
• MFCD03841341
• DTXSID20322877
• CS-0322494
• 7469-80-9
• NSC402217
• CYCLOHEXYL(4-METHOXYPHENYL)METHANONE
• ONAQFEDKGYXCGF-UHFFFAOYSA-N
• NSC-402217
• MS-20381
• SCHEMBL4611341
• AKOS000346363
• CYCLOHEXYL4-METHOXYPHENYLKETONE
• 4-Methoxyphenyl cyclohexyl ketone
• +Expand

• MDL： MFCD03841341
• InChIKey： ONAQFEDKGYXCGF-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H18O2/c1-16-13-9-7-12(8-10-13)14(15)11-5-3-2-4-6-11/h7-11H,2-6H2,1H3
• SMILES： COC1=CC=C(C=C1)C(=O)C2CCCCC2

Computed Properties

• Exact Mass: 218.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 218.131
• Heavy Atom Count: 16
• Complexity: 223
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 3.45820
• PSA: 26.30000
• Refractive Index: 1.529
• Boiling Point: 352.7°Cat760mmHg
• Flash Point: 155.5°C
• Density: 1.052